Cas no 87953-15-9 (4-Pentenoic acid, 4-chloro-2-(1-methylethyl)-)

4-Pentenoic acid, 4-chloro-2-(1-methylethyl)- structure
87953-15-9 structure
Product Name:4-Pentenoic acid, 4-chloro-2-(1-methylethyl)-
CAS No:87953-15-9
MF:C8H13ClO2
MW:176.640621900558
CID:650254
PubChem ID:13370941
Update Time:2025-04-19

4-Pentenoic acid, 4-chloro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenoic acid, 4-chloro-2-(1-methylethyl)-
    • 4-chloro-2-propan-2-ylpent-4-enoic acid
    • 87953-15-9
    • ZZBZUYGVTICFKD-UHFFFAOYSA-N
    • DTXSID70538542
    • 4-chloro-2-isopropyl-4-pentenoic acid
    • SCHEMBL10981934
    • 4-Chloro-2-(propan-2-yl)pent-4-enoic acid
    • Inchi: 1S/C8H13ClO2/c1-5(2)7(8(10)11)4-6(3)9/h5,7H,3-4H2,1-2H3,(H,10,11)
    • InChI Key: ZZBZUYGVTICFKD-UHFFFAOYSA-N
    • SMILES: ClC(=C)CC(C(=O)O)C(C)C

Computed Properties

  • Exact Mass: 176.0604073g/mol
  • Monoisotopic Mass: 176.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3Ų
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